Sodium hypobromite

Specification

• CAS No.: 13824-96-9
• Molecular Formula: NaBrO; BrNaO
• Molecular Weight: 118.89 g/mol
• IUPAC Name: sodium;hypobromite
• Standard InChI: InChI=1S/BrO.Na/c1-2;/q-1;+1
• Standard InChI Key: CRWJEUDFKNYSBX-UHFFFAOYSA-N
• Isomeric SMILES: [O-]Br.[Na+]
• SMILES: [O-]Br.[Na+]
• Canonical SMILES: [O-]Br.[Na+]

Introduction

Chemical Identity and Basic Properties

Sodium hypobromite is an inorganic compound with the chemical formula NaOBr. It consists of sodium cations (Na+) and hypobromite anions (OBr-). The compound is usually obtained as the pentahydrate, so the material commonly referred to as sodium hypobromite actually has the formula NaOBr·5H2O. This distinction is important for understanding its physical properties and behavior in various applications.

The compound has a molecular weight of 118.89-118.91 g/mol for the anhydrous form (NaBrO). Its crystal structure is monoclinic with a Br-O bond length of 1.820 Å. This structural information provides insight into the compound's reactivity and stability characteristics.

As a member of the hypohalite family, sodium hypobromite shares similarities with its chlorine counterpart, sodium hypochlorite, but demonstrates distinct properties and applications due to the different halogen present in its structure.

Physical Characteristics

In its pure form, sodium hypobromite appears as yellow to yellow-orange crystals that are readily soluble in water. The color intensity can vary somewhat depending on purity and hydration state. The pentahydrate form is the most commonly encountered version of this compound in laboratory and industrial settings.

Analysis of dried sodium hypobromite (after drying for one or two hours on clay at 0°C) typically reveals a composition of approximately 92% NaBrO·5H2O, 2% NaBr·2H2O, 1% NaBrO3, and 5% moisture. This highlights the challenge of obtaining completely pure sodium hypobromite due to its tendency to decompose.

Synthesis and Preparation

The preparation of sodium hypobromite can be achieved through several methods, with the most common approach involving the reaction of bromine with sodium hydroxide under controlled temperature conditions.

Standard Preparation Method

Sodium hypobromite is typically prepared by dissolving sodium hydroxide in water, cooling the solution to below 10°C, and then adding bromine to react while maintaining the temperature below 10°C. The chemical reaction proceeds as follows:

Br₂ + 2 NaOH → NaBrO + NaBr + H₂O

This reaction produces sodium hypobromite along with sodium bromide as a byproduct. The temperature control is critical for ensuring optimal yield and minimizing the formation of side products such as sodium bromate (NaBrO₃).

Detailed Laboratory Synthesis Procedure

A more detailed procedure described in the literature involves using a 40% sodium hydroxide solution (438 g, 306 ml) that is stirred and cooled to -3°C in a wide-neck, round-bottom flask sealed with a three-hole rubber stopper (accommodating a stirrer, dropping funnel, and thermometer). Bromine (314 g, 100 ml, representing 90% of the theoretical quantity needed for 175 g of NaOH) is slowly added at a rate of 1-2 drops per second with constant stirring.

The temperature of the reaction mixture must be maintained between -8 and -3°C throughout the process. Insufficient cooling leads to the formation of NaBrO₃, while excessive cooling below -8°C should be avoided to prevent solidification of the flask contents.

In-Situ Preparation for Reactions

For many applications, sodium hypobromite is prepared in situ immediately before use. One documented method involves adding 57.5 g (18.5 ml, 0.360 mole) of bromine dropwise with stirring over a 5-minute period to a solution of 36.0 g (0.900 mole) of sodium hydroxide in 225 ml of water. This freshly prepared solution can then be used directly in subsequent reactions.

Applications and Uses

Sodium hypobromite finds applications across diverse fields, leveraging its oxidizing properties and chemical reactivity.

Organic Synthesis

As an intermediate in the synthesis of medicines and chemicals, sodium hypobromite plays a valuable role in pharmaceutical and chemical industries. One notable application is in the Hofmann rearrangement for the synthesis of compounds such as 3-aminopyridine from nicotinamide.

Soil Analysis Applications

A significant application of sodium hypobromite is in soil analysis, particularly for the oxidation of organic matter in the mechanical analysis of soils. The use of freshly prepared sodium hypobromite solutions instead of boiling hydrogen peroxide solutions in the pretreatment of soils for mechanical analysis by the pipette method offers several advantages:

• Soils containing manganese dioxide or large amounts of organic matter can be oxidized rapidly without heat, whereas oxidation of such soils by hydrogen peroxide is a tedious operation requiring large amounts of reagent.

• Possible changes in the clay through heating and the dissolution of considerable amounts of sesquioxides are avoided.

• The reagents are cheaper and more stable, especially in tropical conditions.

• It enables further simplification in the technique of mechanical analysis.

Specialized Chemical Reactions

In organic synthesis, sodium hypobromite serves as a valuable reagent for specific transformations. For example, it is used in the synthesis of 2-methyl-2-nitrosopropane from N-tert-butylhydroxylamine. In this process, a solution of sodium hypobromite is prepared and then reacted with N-tert-butylhydroxylamine under controlled temperature conditions to yield the desired product.

Water Treatment

As a chemical analog to sodium hypochlorite (bleach), sodium hypobromite can function as a disinfectant in water treatment applications, although it is less commonly used than its chlorine counterpart due to cost and stability considerations.

Comparative Properties

To better understand sodium hypobromite's place among similar compounds, it is useful to compare it with related chemicals, particularly sodium hypochlorite.

Comparison with Sodium Hypochlorite

Property	Sodium Hypobromite (NaOBr)	Sodium Hypochlorite (NaOCl)
Appearance	Yellow-orange crystals (pentahydrate)	Pale greenish-yellow solution
Stability	Less stable, decomposes at 0°C	More stable, slower decomposition
Oxidizing power	Stronger oxidizing agent	Strong but less than hypobromite
Common form	Usually encountered as aqueous solution	Usually encountered as aqueous solution
Primary applications	Organic synthesis, soil analysis	Bleaching, disinfection
Molecular weight	118.89 g/mol (anhydrous)	74.44 g/mol (anhydrous)

Sodium hypobromite tends to be more reactive than sodium hypochlorite in many applications, which can be advantageous for certain reactions but also contributes to its lower stability.

Chemical Structure and Properties

The chemical structure of sodium hypobromite involves the sodium cation (Na+) and the hypobromite anion (OBr-). The key structural feature is the Br-O bond, which has a length of 1.820 Å.

Molecular Properties

Property	Value
Chemical Formula	NaBrO (anhydrous)
Common Form	NaBrO·5H2O (pentahydrate)
Molecular Weight	118.89-118.91 g/mol (anhydrous)
Appearance	Yellow to yellow-orange crystals
Solubility	Readily soluble in water
Crystal Structure	Monoclinic
Br-O Bond Length	1.820 Å
CAS Number	13824-96-9

Reaction Mechanisms

Sodium hypobromite participates in various reaction types, with oxidation reactions being particularly significant.

Oxidation Reactions

In oxidation reactions, sodium hypobromite serves as an electron acceptor. The hypobromite anion (OBr-) is reduced to bromide (Br-), with the oxygen typically being transferred to the substrate being oxidized. This makes sodium hypobromite valuable for transformations requiring selective oxidation.

A specific example is seen in the conversion of N-tert-butylhydroxylamine to 2-methyl-2-nitrosopropane, where sodium hypobromite facilitates the oxidation process.

Hofmann Rearrangement

In the Hofmann rearrangement, sodium hypobromite reacts with amides to form primary amines with one fewer carbon atom. This reaction is valuable in organic synthesis for the preparation of primary amines from carboxamides. The reaction proceeds through the formation of an N-bromoamide intermediate, followed by rearrangement and hydrolysis.

Research Directions and Future Applications

Ongoing research continues to explore new applications and improved methodologies for working with sodium hypobromite.

Stabilized Formulations

Research into stabilized formulations of sodium hypobromite, particularly when combined with sulfamates or acid amides, has demonstrated enhanced stability and reduced volatility compared to unstabilized versions. These developments may expand the practical applications of sodium hypobromite in industrial settings where stability is crucial.

Emerging Applications

Sodium hypobromite continues to find new applications in chemical synthesis and analytical procedures. Its selective oxidizing properties make it valuable for transformations that require mild yet effective oxidizing conditions. Further research may reveal additional applications in fields such as environmental remediation, specialized analytical methods, and green chemistry approaches.